Cas no 68475-44-5 (a-D-Glucoheptonic Acid Magnesium Salt)

• Product Name: a-D-Glucoheptonic Acid Magnesium Salt
• CAS No: 68475-44-5
• Molecular Formula: ₂[C₇H₁₃O₈-]^.Mg+₂
• Molecular Weight: 474.65164
• CID: 890906
• PubChem ID: 9869515

a-D-Glucoheptonic Acid Magnesium Salt Properties

Names and Identifiers

• bis(D-glycero-D-ido-heptonato)magnesium
• MAGNESIUM A-GLUCOHEPTONATE
• D-Glycero-D-ido-heptonic acid, magnesium salt (2:1)
• Magnesium alpha-glucoheptonate
• magnesium bis(2,3,4,5,6,7-hexahydroxyheptanoate) (non-preferred name)
• Magnesium, bis(D-glycero-D-ido-heptonato)-
• 68475-44-5
• magnesium;2,3,4,5,6,7-hexahydroxyheptanoate
• Magnesium diheptonate
• EINECS 270-642-6
• DTXSID30988120

• InChIKey： MMSNUIOBUPTENW-XBQZYUPDSA-L
• Inchi： InChI=1S/2C7H14O8.Mg/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2/t2*2-,3-,4+,5-,6-;/m11./s1
• SMILES： C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)[O-])O)O)O)O)O)O.C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Mg+2]

Computed Properties

• Exact Mass: 474.1071264g/mol
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 10
• Monoisotopic Mass: 474.1071264g/mol
• Heavy Atom Count: 31
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 323Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives